Cas no 345980-30-5 (3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde)

3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde is a specialized aromatic aldehyde featuring a bromo-substituted benzaldehyde core with a 2,4-dichlorobenzyl ether and ethoxy substituent. This compound is of interest in synthetic organic chemistry due to its multifunctional reactivity, serving as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of halogenated groups enhances its utility in cross-coupling reactions, while the aldehyde functionality allows for further derivatization. Its well-defined structure and high purity make it suitable for precision applications in research and development. The compound’s stability under standard conditions ensures reliable handling and storage.

3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde structure

345980-30-5 structure

Product Name:3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde

CAS No:345980-30-5

MF:C₁₆H₁₃BrCl₂O₃

MW:404.082622289658

MDL:MFCD01442775

CID:3057960

PubChem ID:1362809

Update Time:2025-07-22

3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde
- 345980-30-5
- STK189389
- CS-0118329
- Oprea1_658420
- 3-bromo-4-[(2,4-dichlorophenyl)methoxy]-5-ethoxybenzaldehyde
- AKOS000287216
- BBL023942
- VS-07574
- EN300-228001
- MDL： MFCD01442775
- Inchi： 1S/C16H13BrCl2O3/c1-2-21-15-6-10(8-20)5-13(17)16(15)22-9-11-3-4-12(18)7-14(11)19/h3-8H,2,9H2,1H3
- InChI Key： JRYOPWKPBWOAKL-UHFFFAOYSA-N
- SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC(=CC=1Cl)Cl)OCC

Computed Properties

Exact Mass: 401.94251Da
Monoisotopic Mass: 401.94251Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 35.5Å²

3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0118329-1g	3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde	345980-30-5		1g	$208.0	2022-04-27
ChemScence	CS-0118329-5g	3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde	345980-30-5		5g	$605.0	2022-04-27
Enamine	EN300-228001-0.05g		345980-30-5	95%	0.05g	$468.0	2024-06-20
Enamine	EN300-228001-0.1g		345980-30-5	95%	0.1g	$490.0	2024-06-20
Enamine	EN300-228001-0.25g		345980-30-5	95%	0.25g	$513.0	2024-06-20
Enamine	EN300-228001-0.5g		345980-30-5	95%	0.5g	$535.0	2024-06-20
Enamine	EN300-228001-1.0g		345980-30-5	95%	1.0g	$557.0	2024-06-20
Enamine	EN300-228001-2.5g		345980-30-5	95%	2.5g	$1089.0	2024-06-20
Enamine	EN300-228001-5.0g		345980-30-5	95%	5.0g	$1614.0	2024-06-20
Enamine	EN300-228001-10.0g		345980-30-5	95%	10.0g	$2393.0	2024-06-20

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Additional information on 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde

Recent Advances in the Study of 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde (CAS: 345980-30-5)

The compound 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde (CAS: 345980-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzaldehyde derivative, characterized by its unique halogenated and ether-substituted structure, has been the subject of several studies aimed at exploring its biological activity and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity (>98%). This advancement is critical for scaling up production and facilitating further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde exhibits potent inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings suggest its potential as a lead compound for the development of anticancer agents. A recent study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 0.45 μM against EGFR, highlighting its competitive potency compared to existing inhibitors.

Further investigations into the mechanism of action have revealed that this compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. These insights were derived from a combination of flow cytometry and Western blot analyses, as described in a 2024 study in Molecular Pharmacology. The study also noted a synergistic effect when the compound was co-administered with conventional chemotherapeutic agents, such as doxorubicin.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde. A 2023 pharmacokinetic study in rats revealed a relatively short half-life (t1/2 = 2.3 hours) and moderate oral bioavailability (42%). Researchers are currently exploring structural modifications, such as the introduction of prodrug moieties, to enhance its metabolic stability and absorption.

In conclusion, 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-ethoxybenzaldehyde represents a promising scaffold for the development of novel therapeutic agents, particularly in oncology. Ongoing research aims to address its pharmacokinetic limitations while further elucidating its biological targets and mechanisms. The compound's unique chemical structure and potent activity position it as a valuable candidate for future drug discovery efforts.